Chromium(III) sulfate Chromium(III) sulfate Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
Brand Name: Vulcanchem
CAS No.: 10101-53-8
VCID: VC0167760
InChI: InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Molecular Formula: Cr2(SO4)3
Cr2O12S3
Molecular Weight: 392.2 g/mol

Chromium(III) sulfate

CAS No.: 10101-53-8

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VCID: VC0167760

Molecular Formula: Cr2(SO4)3
Cr2O12S3

Molecular Weight: 392.2 g/mol

Chromium(III) sulfate - 10101-53-8

CAS No. 10101-53-8
Product Name Chromium(III) sulfate
Molecular Formula Cr2(SO4)3
Cr2O12S3
Molecular Weight 392.2 g/mol
IUPAC Name chromium(3+);trisulfate
Standard InChI InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
Standard InChIKey GRWVQDDAKZFPFI-UHFFFAOYSA-H
SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Canonical SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Boiling Point Loses water of hydration at 212.0° Fr 2 (SO 4 ) 3 . 18 loses 12 Cr 2 (SO 4 ) 3 . 15 loses 10 (USCG, 1999)
Colorform Peach-colored solid
Red powder
Violet or red powde
Density 3.012 at 68° F for anhydrous salt Hydrated: 1.867 at 17 for 15 H 2 O; 1.7 at 22 for 18 H 2 O (USCG, 1999)
3.012
Melting Point 212 °F (USCG, 1999)
Decomposes >700 °C
Physical Description Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Liquid
Description Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
Related CAS 10031-37-5 (chromium(+3)[3:2] salt pentadecahydrate)
12336-95-7 (chromium sulfate basic)
13825-86-0 (chromium(+2)[1:1] salt)
14489-25-9 (unspecified chromium sulfate salt)
15005-90-0 (chromium(+3)[3:2] salt hexahydrate)
Shelf Life Stable under recommended storage conditions./Chromium(III) sulfate hydrate/
Solubility Practically insoluble in water
Insoluble in water but dissolves to form complexes when reducing agents are added.
Practically insoluble in acids
Soluble in alcohol
Synonyms asic chromium sulfate
chromium (+2) sulfate (1:1)
chromium (+3) sulfate (3:2)
chromium (+3) sulfate (3:2), hexahydrate
chromium (+3) sulfate (3:2), pentadecahydrate
chromium sulfate
chromium sulfate basic
chromosulfuric acid
PubChem Compound 24930
Last Modified Nov 11 2021
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